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Compound of Interest

Compound Name: GSK343

Cat. No.: B607833 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount when handling

chemical compounds. This document provides essential, step-by-step guidance for the proper

disposal of GSK343, a potent and selective EZH2 inhibitor, intended for researchers, scientists,

and drug development professionals.

GSK343 is classified as acutely toxic if swallowed (Acute Tox. 4 Oral) and is a combustible

solid. Adherence to proper disposal protocols is crucial to mitigate risks to personnel and the

environment. The following procedures are based on general chemical waste guidelines and

the specific known properties of GSK343.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant

gloves.[1][2] All handling of GSK343 waste should be conducted within a certified chemical

fume hood to avoid inhalation of any dust or aerosols.[1]

Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Solid Waste:
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Collect unadulterated, expired, or unused solid GSK343 in its original container or a

clearly labeled, compatible, and sealable waste container.

Contaminated materials such as weigh boats, pipette tips, and gloves should be collected

in a designated, sealed plastic bag or container.

Liquid Waste (Solutions):

Solutions containing GSK343 should be collected in a dedicated, leak-proof, and clearly

labeled hazardous waste container.[3][4]

GSK343 is soluble in DMSO, DMF, and Ethanol.[5] Waste containers should be

compatible with these solvents. Do not mix incompatible waste streams. For example,

halogenated and non-halogenated solvents should be collected separately.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "GSK343," the approximate concentration, and the date accumulation

started.[1][3][4] Do not use chemical formulas or abbreviations.[1]

2. Decontamination of Empty Containers:

Empty containers that held GSK343 must be decontaminated before disposal.

Due to its toxicity, triple rinse the container with a suitable solvent in which GSK343 is

soluble, such as DMSO, DMF, or Ethanol.[1]

Collect the rinsate as hazardous waste and add it to the appropriate liquid waste container.

[1]

After triple rinsing, the container can be disposed of according to your institution's guidelines

for decontaminated labware.

3. Disposal of Experimental Waste:

Cell culture media containing GSK343 should be treated as chemical waste and collected in

the designated liquid hazardous waste container.
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Any lab equipment (e.g., glassware) that has come into contact with GSK343 should be

decontaminated by washing with an appropriate solvent, and the solvent wash collected as

hazardous waste.

4. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.[3]

Ensure containers are tightly sealed to prevent leaks or spills.[4]

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[4] Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for GSK343.

Property Value Source

Molecular Weight 541.69 g/mol

Solubility in DMSO
1 mg/mL[5], 10.83 mg/mL (with

gentle warming), 15 mg/mL
[5]

Solubility in DMF 25 mg/mL [5]

Solubility in Ethanol 2 mg/mL [5]

Storage Temperature 2-8°C or -20°C

Hazard Classification Acute Toxicity 4, Oral (H302)

Signal Word Warning

Logical Workflow for GSK343 Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

GSK343 waste.
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Caption: GSK343 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of GSK343: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607833#gsk343-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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